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Compound of Interest

Compound Name: 2-Hydroxy-3-nitropyridine

Cat. No.: B1220295

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Hydroxy-3-
nitropyridine (CAS RN: 6332-56-5), a key intermediate in the synthesis of various
pharmaceuticals and other specialty chemicals. While extensive quantitative solubility data in a
range of organic solvents is not readily available in the public domain, this document
consolidates the existing qualitative information and outlines a standard experimental protocol
for its determination.

Qualitative Solubility of 2-Hydroxy-3-nitropyridine

2-Hydroxy-3-nitropyridine, also known as 3-Nitro-2(1H)-pyridinone, is a yellow crystalline
powder.[1][2] Its solubility is influenced by the polarity of the solvent and temperature. The
available literature indicates a general solubility profile as summarized in the table below.
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Solvent Class Solvent Solubility Reference
Polar Protic Hot Water Soluble [3]

Cold Water Insoluble [3]

Hot Alcohol Soluble [3]

Polar Aprotic Dimethylformamide Soluble [2]
Non-Polar Benzene Insoluble [3]

Ether Insoluble [3]

Sherwood QOil Insoluble [3]

Aqueous Base Dilute Alkaline Soluble [3]

A predicted Log10 of water solubility (in mol/l) for 2-Hydroxy-3-nitropyridine is -1.44.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of 2-Hydroxy-3-
nitropyridine solubility in an organic solvent. This method is a standard and reliable technique
for generating quantitative solubility data.

Objective: To determine the solubility of 2-Hydroxy-3-nitropyridine in a selected organic
solvent at a specific temperature.

Materials:

2-Hydroxy-3-nitropyridine (purity = 99%)

Selected organic solvent (analytical grade)

Analytical balance (readability + 0.0001 g)

Thermostatic shaker or water bath

Calibrated thermometer
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o Syringe filters (chemically compatible with the solvent)

¢ Glass vials with screw caps

e Drying oven

Procedure:

o Sample Preparation: Accurately weigh an excess amount of 2-Hydroxy-3-nitropyridine and
transfer it to a glass vial.

» Solvent Addition: Add a known volume or mass of the selected organic solvent to the vial.

» Equilibration: Tightly cap the vial and place it in a thermostatic shaker or water bath set to the
desired temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours)
to ensure saturation. The system should be continuously agitated during this time.

» Phase Separation: After equilibration, stop the agitation and allow the undissolved solid to
settle.

e Sample Withdrawal: Carefully withdraw a known volume of the supernatant using a pre-
heated or pre-cooled syringe to the experimental temperature to avoid precipitation or
dissolution. Immediately filter the solution through a syringe filter into a pre-weighed, dry vial.

e Solvent Evaporation: Weigh the vial containing the filtered solution. Then, evaporate the
solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that does
not cause decomposition of the solute.

e Drying and Weighing: Dry the vial containing the solid residue in a vacuum oven until a
constant weight is achieved.

o Calculation: The solubility (S) in grams of solute per 100 grams of solvent can be calculated
using the following formula:

S = (m_solute / m_solvent) * 100

Where:
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o m_solute is the mass of the dried residue.

o m_solvent is the mass of the solvent in the filtered sample.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of solubility.
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Figure 1. Experimental workflow for the gravimetric determination of solubility.

This guide serves as a foundational resource for researchers working with 2-Hydroxy-3-
nitropyridine. The generation of precise quantitative solubility data through standardized
experimental protocols, such as the one described, is crucial for the successful design of
synthetic routes, purification processes, and formulation development in the pharmaceutical
and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility Profile of 2-Hydroxy-3-nitropyridine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220295#2-hydroxy-3-nitropyridine-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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